Cas no 1878334-85-0 (Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate)

• Product name: Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate
• CAS No: 1878334-85-0
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 5772068
• PubChem ID: 130534164

Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate
• EN300-1882991
• 1878334-85-0
• Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H22BrNO2/c1-9(13)8-10-6-5-7-14(10)11(15)16-12(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： ZHSJXBUDLMDZOM-UHFFFAOYSA-N
• SMILES： BrC(C)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 291.08339g/mol
• Monoisotopic Mass: 291.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.2

Additional information on Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate (CAS No. 1878334-85-0)

Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate (CAS No. 1878334-85-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its molecular structure features a pyrrolidine ring, a tert-butyl group, and a bromopropyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers often search for "CAS 1878334-85-0 applications" or "Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate synthesis" due to its relevance in drug discovery and material science.

The compound's unique properties, such as its stability under various reaction conditions and its role as a building block for complex molecules, have garnered significant attention. Recent trends in green chemistry highlight its potential in sustainable synthesis, aligning with searches like "eco-friendly bromination methods" or "pyrrolidine derivatives in green chemistry." Its carboxylate group also enables further functionalization, addressing queries such as "how to modify tert-butyl protected amines."

In the context of AI-driven drug design, Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate is frequently explored for its scaffold diversity. Computational chemists often investigate "pyrrolidine-based fragments for virtual screening" or "CAS 1878334-85-0 docking studies," reflecting its utility in rational drug development. The compound's bromine moiety further facilitates cross-coupling reactions, a hotspot in modern organic synthesis.

From a commercial perspective, suppliers and manufacturers emphasize its high purity (>98%) and scalability, responding to queries like "bulk suppliers of CAS 1878334-85-0" or "cost-effective pyrrolidine derivatives." Analytical techniques such as NMR and HPLC are critical for quality control, as noted in searches for "characterization of brominated pyrrolidines."

In summary, Tert-butyl 2-(2-bromopropyl)pyrrolidine-1-carboxylate (CAS No. 1878334-85-0) bridges fundamental research and industrial applications, driven by its structural adaptability and alignment with cutting-edge scientific trends. Its prominence in databases like PubChem and Reaxys underscores its enduring relevance in chemical innovation.